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Compound of Interest

Compound Name: CCD-3693

Cat. No.: B1211233

L Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the investigational neuroactive steroid, CCD-3693.
The following procedures are designed to ensure the safe handling, use, and disposal of this
potent compound.

Compound Information

CCD-3693 is an orally bioavailable analog of the endogenous neuroactive steroid,
pregnanolone.[1][2] It has demonstrated potent sedative-hypnotic, anxiolytic, and
anticonvulsant effects in preclinical studies.[1][3] Due to its pharmacological activity, CCD-3693
should be handled with care to avoid accidental exposure.

Chemical and Physical Properties:

Property

Value

Chemical Formula

C22H33F302

Appearance Not specified (Assume solid)
Solubility Not specified

Not specified (General guidance: Store in a
Storage cool, dry, well-ventilated area away from

incompatible substances)
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Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for handling
CCD-3693.[4][5] The following table summarizes the recommended PPE for various laboratory
activities involving this compound.

Recommended Personal Protective

Activity .
Equipment (PPE)

- Nitrile gloves (double-gloving recommended) -
Safety glasses with side shields or chemical
o ) ) splash goggles - Lab coat - Respiratory
Weighing and preparing solutions ) )
protection (e.g., N95 respirator or use of a
chemical fume hood) is advised, especially

when handling powders.

. o , - Nitrile gloves - Safety glasses with side shields
In-vitro and in-vivo experiments
- Lab coat

- Nitrile gloves - Safety glasses with side shields

Waste Disposal
- Lab coat

Operational Plan: Handling and Experimental
Procedures

All work with CCD-3693 should be performed in a designated and controlled area.

Experimental Workflow:
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Caption: General experimental workflow for handling CCD-3693.

Key Experimental Protocols (General Guidance):
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» Solution Preparation:

o Perform all weighing and initial dilutions of powdered CCD-3693 within a certified chemical
fume hood to minimize inhalation exposure.

o Use appropriate solvents and ensure the compound is fully dissolved before
administration.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

e Administration:

o When administering CCD-3693 to animals, use appropriate handling and restraint
techniques to minimize the risk of accidental exposure to both the researcher and the
animal.

o For in-vitro studies, add the compound to the cell culture medium in a biological safety
cabinet to maintain sterility and prevent aerosol generation.

Disposal Plan

As an investigational drug, CCD-3693 and all contaminated materials must be disposed of as
hazardous waste.

Disposal Workflow:
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Caption: Segregation and disposal workflow for CCD-3693 waste.
Disposal Procedures:

¢ Solid Waste: All disposable items that have come into contact with CCD-3693, such as
gloves, bench paper, and pipette tips, should be collected in a designated, clearly labeled
hazardous waste container.

» Liquid Waste: Unused solutions containing CCD-3693 should be collected in a sealed,
properly labeled hazardous waste container. Do not pour solutions down the drain.

» Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

» Final Disposal: All hazardous waste must be disposed of through the institution's
Environmental Health and Safety (EHS) office in accordance with local, state, and federal
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regulations. This typically involves incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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